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Compound of Interest

Compound Name: AG-636

Cat. No.: B8144544

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides essential guidance on the proper disposal procedures

for AG-636, a potent dihydroorotate dehydrogenase (DHODH) inhibitor used in cancer

research. Adherence to these procedures is vital to ensure the safety of laboratory personnel

and to prevent environmental contamination.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be aware of the hazards associated

with AG-636. According to its Safety Data Sheet (SDS), AG-636 presents the following risks:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]
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Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, must be worn at all times when handling AG-636. All handling should be

performed in a well-ventilated area, preferably within a chemical fume hood.

Core Disposal Principles
The fundamental principle for the disposal of AG-636, as stated in its SDS, is that it must not

be disposed of with household garbage and must not be allowed to reach the sewage system.

[1] Disposal of AG-636 and its containers must be carried out in accordance with all applicable

local, state, and federal regulations.[1]

Step-by-Step Disposal Workflow
The following procedure outlines a safe and compliant workflow for the disposal of AG-636
waste.

Waste Segregation:

Collect all solid waste contaminated with AG-636 (e.g., weighing papers, contaminated

tips, gloves) in a designated, clearly labeled hazardous waste container.

Collect all liquid waste containing AG-636 (e.g., unused solutions, contaminated solvents)

in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with

other incompatible waste streams.

Container Management:

Ensure all waste containers are in good condition and are properly sealed to prevent leaks

or spills.

Label containers with "Hazardous Waste," the full chemical name "AG-636," and any other

information required by your institution's environmental health and safety (EHS)

department.

Storage:

Store the sealed hazardous waste containers in a designated, secure, and well-ventilated

secondary containment area away from incompatible materials.
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Arrangement for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and proper disposal of the AG-636 waste.

Provide the waste contractor with a copy of the AG-636 Safety Data Sheet.

Documentation:

Maintain accurate records of the amount of AG-636 waste generated and the date of its

transfer to the disposal contractor, as required by regulations.

Quantitative Data Summary
For clarity and easy reference, the key identifiers for AG-636 are summarized in the table

below.

Property Value

Chemical Name
1-methyl-5-(2′-methyl[1,1′-biphenyl]-4-yl)-1H-

benzotriazole-7-carboxylic acid

CAS Number 1623416-31-8

Molecular Formula C₂₁H₁₇N₃O₂

Molecular Weight 343.38 g/mol

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of AG-636.

Start: AG-636 Waste Generation 1. Segregate Waste
(Solid & Liquid)

2. Use Labeled
Hazardous Waste Containers

3. Store in Secure
Secondary Containment

4. Contact EHS for
Disposal Pickup

5. Maintain
Disposal Records End: Compliant Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144544?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

